Cas no 1804449-83-9 (7-Chlorobenzo[d]oxazole-2-acetic acid)

• Product Name: 7-Chlorobenzo[d]oxazole-2-acetic acid
• CAS No: 1804449-83-9
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4819086
• Update Time: 2025-10-30

7-Chlorobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6ClNO3/c10-5-2-1-3-6-9(5)14-7(11-6)4-8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： KZJGAKURZLIAPM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 7-Chlorobenzo[d]oxazole-2-acetic acid

Introduction to 7-Chlorobenzo[d]oxazole-2-acetic acid (CAS No. 1804449-83-9)

7-Chlorobenzo[d]oxazole-2-acetic acid, identified by the chemical abstracts service number 1804449-83-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the 7-position and an acetic acid moiety at the 2-position imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This structural feature contributes to its stability and reactivity, enabling diverse functionalization strategies. In particular, 7-Chlorobenzo[d]oxazole-2-acetic acid has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. Its acetic acid side chain provides a pharmacophoric element that can interact with target proteins, while the chlorine atom serves as a handle for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives based on 7-Chlorobenzo[d]oxazole-2-acetic acid. These studies have highlighted its utility as a lead compound in the development of novel therapeutic agents. For instance, virtual screening algorithms have identified analogs of this compound that exhibit promising activity against enzymes implicated in inflammatory diseases and cancer. The acetic acid moiety, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in protein targets.

In vitro studies have demonstrated that 7-Chlorobenzo[d]oxazole-2-acetic acid can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. The chlorine substituent at the 7-position appears to enhance lipophilicity, improving membrane permeability and target engagement. Additionally, the benzo[d]oxazole ring itself has been reported to interact with transcription factors, influencing gene expression profiles relevant to metabolic disorders.

One of the most intriguing aspects of 7-Chlorobenzo[d]oxazole-2-acetic acid is its potential as a prodrug or precursor for bioactive molecules. The acetic acid group can be further functionalized into esters or amides, allowing for controlled release or targeted delivery systems. Such modifications are particularly relevant in oncology, where prodrugs can circumvent metabolic barriers and achieve higher intracellular concentrations of active species.

The synthesis of 7-Chlorobenzo[d]oxazole-2-acetic acid involves multi-step organic transformations, starting from readily available precursors such as 2-hydroxybenzaldehyde and chlorobenzene derivatives. Modern synthetic methodologies emphasize efficiency and sustainability, with catalytic processes reducing waste and energy consumption. Advances in green chemistry have also enabled the use of biocatalysts or photochemical reactions to construct the benzo[d]oxazole core under mild conditions.

Evaluation of 7-Chlorobenzo[d]oxazole-2-acetic acid in preclinical models has revealed its potential therapeutic applications beyond inflammation modulation. Preliminary data suggest that this compound may influence pathways associated with neurodegenerative diseases by interacting with amyloid-beta aggregates or tau protein phosphorylation mechanisms. The acetic acid side chain's ability to chelate metal ions further underscores its multifaceted biological interactions.

The pharmacokinetic profile of 7-Chlorobenzo[d]oxazole-2-acetic acid is another critical consideration in drug development. Studies indicate moderate solubility in aqueous media but enhanced bioavailability when formulated as lipid-based nanoparticles or prodrugs. These formulations aim to prolong circulation time while maintaining sufficient concentrations at target sites, thereby optimizing therapeutic efficacy.

Regulatory perspectives on 7-Chlorobenzo[d]oxazole-2-acetic acid align with global standards for novel chemical entities (NCEs). Manufacturers must adhere to Good Manufacturing Practices (GMP) during production, ensuring purity standards meet pharmaceutical requirements. Toxicological assessments are conducted to evaluate acute and chronic toxicity profiles, with particular focus on organ-specific effects due to the heterocyclic structure.

The future directions for research on 7-Chlorobenzo[d]oxazole-2-acetic acid include exploring its role in combination therapies, where it may synergize with existing drugs to improve outcomes in complex diseases such as cancer or autoimmune disorders. Additionally, interdisciplinary approaches combining medicinal chemistry with artificial intelligence (AI) could accelerate the discovery of new derivatives with enhanced properties.

In conclusion,7-Chlorobenzo[d]oxazole-2-acetic acid (CAS No. 1804449-83-9) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for modulating multiple disease-relevant pathways while adhering to principles of sustainability and patient safety. As research progresses, this compound is likely to contribute significantly to next-generation therapeutics across various medical domains.